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Compound of Interest

Compound Name: AR-C155858

Cat. No.: B1667588 Get Quote

Introduction: AR-C155858 is a potent and selective small molecule inhibitor of the

monocarboxylate transporters MCT1 and MCT2.[1][2] It has emerged as a critical tool for

studying the roles of these transporters in cellular metabolism, particularly in the context of

cancer and immunology.[1] This guide provides a comprehensive overview of the chemical

structure, properties, mechanism of action, and key experimental protocols related to AR-
C155858 for researchers and drug development professionals.

Chemical Structure and Properties
AR-C155858 is a thieno[2,3-d]pyrimidine-2,4-dione derivative. Its detailed chemical properties

are summarized below.
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Property Value

IUPAC Name

6-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-5-

[[(4S)-4-hydroxy-2-isoxazolidinyl]carbonyl]-3-

methyl-1-(2-methylpropyl)thieno[2,3-

d]pyrimidine-2,4(1H,3H)-dione

CAS Number 496791-37-8

Molecular Formula C₂₁H₂₇N₅O₅S

Molecular Weight 461.53 g/mol

Canonical SMILES
CC1=C(C(=NN1)C)CC2=C(C3=C(S2)N(C(=O)N

(C3=O)C)CC(C)C)C(=O)N4CC(CO4)O

Solubility Soluble in DMSO (up to 100 mM)

Storage Store at -20°C

Mechanism of Action
AR-C155858 functions by inhibiting the transport of monocarboxylates, such as lactate and

pyruvate, across the plasma membrane. It exhibits high selectivity for MCT1 and MCT2 over

other isoforms like MCT4. The inhibitory action is potent, with Ki values in the low nanomolar

range.

The binding site for AR-C155858 is located on the intracellular side of the transporter, involving

transmembrane helices 7-10. This means the inhibitor must first enter the cell to exert its effect.

Once bound, it blocks the conformational changes necessary for the transport cycle, effectively

shutting down the influx and efflux of lactate. This disruption of lactate flux can lead to

increased intracellular lactate, reduced glycolysis, and inhibition of cell proliferation, particularly

in cancer cells that rely on aerobic glycolysis (the Warburg effect).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1667588?utm_src=pdf-body
https://www.benchchem.com/product/b1667588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intracellular Space

Lactate MCT1/2 Transporter

LactateAR-C155858

Inhibits

Intracellular
Binding Site

(TM Helices 7-10)

Binds to

Cellular Metabolism

Fuel Source

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Oocyte Preparation
(cRNA injection: MCT1/2/4 or H₂O control)

2. Protein Expression
(~72h incubation)

3. Pre-incubation
(45 min with AR-C155858)

4. Lactate Uptake
(Add L-[¹⁴C]lactate for 2.5 min)

5. Wash
(Stop uptake with ice-cold buffer)

6. Oocyte Lysis

7. Scintillation Counting
(Quantify ¹⁴C)

8. Data Analysis
(Calculate IC₅₀)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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